Cas no 2680700-91-6 (tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate)

• Product Name: tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate
• CAS No: 2680700-91-6
• MF: C₁₉H₂₀BrNO₄
• MW: 406.270404815674
• CID: 5622063
• PubChem ID: 165924470
• Update Time: 2025-06-08

tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28303468
• tert-butyl 3-{[(benzyloxy)carbonyl]amino}-4-bromobenzoate
• 2680700-91-6
• tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate

• Inchi： 1S/C19H20BrNO4/c1-19(2,3)25-17(22)14-9-10-15(20)16(11-14)21-18(23)24-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key： MYQRYLDEYXHLGF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OCC1C=CC=CC=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 405.05757g/mol
• Monoisotopic Mass: 405.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate

Recent Advances in the Application of tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate (CAS: 2680700-91-6) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate (CAS: 2680700-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an up-to-date overview of the latest studies involving this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic implications.

Recent literature reveals that tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate serves as a critical building block in the preparation of novel protease inhibitors and kinase modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of selective Bruton's tyrosine kinase (BTK) inhibitors, which show promise in treating autoimmune diseases and certain cancers. The bromo-substituted aromatic ring and the tert-butyl ester moiety in this compound provide unique reactivity patterns that facilitate efficient derivatization.

In terms of synthetic methodology, several research groups have developed innovative approaches to utilize this compound. A recent patent application (WO2023056789) describes its application in continuous flow chemistry systems, significantly improving the yield and purity of downstream pharmaceutical intermediates. The compound's stability under various reaction conditions makes it particularly valuable for multi-step synthetic routes in drug discovery programs.

From a biological perspective, structural analogs derived from tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate have shown interesting activity profiles. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this scaffold exhibit potent inhibitory effects against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. This finding opens new avenues for developing antiviral therapeutics targeting emerging coronaviruses.

The compound's mechanism of action and structure-activity relationships continue to be areas of active investigation. Computational modeling studies published in early 2024 suggest that the bromine atom at the 4-position plays a crucial role in molecular recognition processes, potentially forming halogen bonds with target proteins. This insight has led to the design of more potent analogs with improved pharmacokinetic properties.

In conclusion, tert-butyl 3-{(benzyloxy)carbonylamino}-4-bromobenzoate (2680700-91-6) represents a valuable chemical tool in modern drug discovery. Its versatility as a synthetic intermediate and the biological activity of its derivatives make it a compound of significant interest to both medicinal chemists and biologists. Future research directions may focus on expanding its applications in targeted protein degradation and the development of covalent inhibitors.